Cas no 1343062-22-5 (2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole)

2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole structure
1343062-22-5 structure
Product Name:2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole
CAS No:1343062-22-5
MF:C8H11BrN2S
MW:247.155339479446
MDL:MFCD18345113
CID:5603380
PubChem ID:63383903
Update Time:2023-09-01

2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-bromo-5-(cyclopentylmethyl)-
    • 2-bromo-5-(cyclopentylmethyl)-1,3,4-thiadiaZole
    • AKOS012690166
    • CS-0225971
    • 1343062-22-5
    • EN300-1253681
    • 2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole
    • MDL: MFCD18345113
    • Inchi: 1S/C8H11BrN2S/c9-8-11-10-7(12-8)5-6-3-1-2-4-6/h6H,1-5H2
    • InChI Key: QSKMPINLDIZCKC-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C(CC2CCCC2)S1

Computed Properties

  • Exact Mass: 245.98263g/mol
  • Monoisotopic Mass: 245.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.553±0.06 g/cm3(Predicted)
  • Boiling Point: 333.6±25.0 °C(Predicted)
  • pka: -0.99±0.10(Predicted)

2-Bromo-5-(cyclopentylmethyl)-1,3,4-thiadiazole Pricemore >>

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